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Compound of Interest

Compound Name: dipropylene glycol ethyl ether

Cat. No.: B106248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of dipropylene
glycol ethyl ether (DPEE) as a solvent in various organic synthesis reactions. DPEE, a high-

boiling point, polar aprotic solvent, offers potential advantages in certain synthetic

transformations, including improved reaction rates, enhanced solubility of reagents, and

facilitation of high-temperature reactions.

Properties and Safety of Dipropylene Glycol Ethyl
Ether
Dipropylene glycol ethyl ether is a colorless liquid with a mild, pleasant odor. Its physical and

chemical properties make it a versatile solvent for a range of applications.

Table 1: Physicochemical Properties of Dipropylene Glycol Ethyl Ether[1][2][3]
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Property Value

CAS Number 15764-24-6[1]

Molecular Formula C₈H₁₈O₃[1]

Molecular Weight 162.23 g/mol [2][3]

Boiling Point 223.5 ± 15.0 °C (at 760 Torr)[1][2]

Melting Point Not available

Flash Point 89.0 ± 20.4 °C[1][2]

Density 0.945 ± 0.06 g/cm³ (at 20 °C)[1][2]

Vapor Pressure 0.019 mmHg (at 25 °C)[1]

Refractive Index ~1.4100[1]

pKa 14.43 ± 0.10 (Predicted)[1]

Solubility Miscible with water and many organic solvents.

Safety and Handling:[4][5][6]

General Handling: Work in a well-ventilated area. Wear suitable personal protective

equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., Butyl rubber,

Ethyl vinyl alcohol laminate), and a lab coat.[4][5] Avoid contact with skin and eyes, and

prevent the formation of aerosols.[4]

Fire Safety: DPEE is a combustible liquid.[7] Keep away from heat, sparks, open flames, and

other ignition sources.[5] Use dry chemical, carbon dioxide, or alcohol-resistant foam for

extinction.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep

away from oxidizing agents and strong acids.[7]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[4]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[4]

Eye Contact: Rinse with water for at least 15 minutes.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4] In all cases of exposure,

seek medical attention if symptoms persist.

Application in Suzuki-Miyaura Cross-Coupling
Reactions
The high boiling point of DPEE makes it a suitable solvent for Suzuki-Miyaura cross-coupling

reactions, particularly for less reactive aryl chlorides or sterically hindered substrates that

require elevated temperatures. Its polar ether character can also aid in the solubility of

organoboron reagents and inorganic bases.

Logical Workflow for Suzuki-Miyaura Cross-Coupling
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Workflow for Suzuki-Miyaura Cross-Coupling

Reaction Setup

Reaction

Work-up and Purification

Combine aryl halide, boronic acid,
base, and palladium catalyst/ligand

in a reaction vessel.

Add anhydrous DPEE as the solvent.

Purge the vessel with an inert gas
(e.g., Argon or Nitrogen).

Heat the reaction mixture to the
desired temperature (e.g., 100-150 °C)

with vigorous stirring.

Monitor reaction progress by TLC or GC/LC-MS.

Cool the reaction mixture to room temperature.

Quench with water or aqueous ammonium chloride.

Extract with an organic solvent
(e.g., ethyl acetate, toluene).

Dry the organic layer, filter, and concentrate.

Purify the crude product by
column chromatography.
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Grignard Reaction Pathway

Grignard Reagent Formation

Reaction with Carbonyl

Acidic Work-up

Organic Halide
(R-X)

Grignard Reagent
(R-MgX)

Magnesium Metal
(Mg)

Anhydrous High-Boiling Ether
(e.g., DPEE analogue)

Carbonyl Compound
(e.g., Ketone, Aldehyde)

Magnesium Alkoxide Adduct

Aqueous Acid
(e.g., H₃O⁺)

Alcohol Product
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Catalytic Cycle of Buchwald-Hartwig Amination

Pd(0)L_n

Ar-Pd(II)(X)L_n

Oxidative Addition
(Ar-X)

Ar-Pd(II)(NRR')L_n

Amine Coordination &
Deprotonation (HNRR', Base)

Ar-NRR'

Reductive Elimination

Catalyst Regeneration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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